Cas no 2172525-61-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid
• CAS No: 2172525-61-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6369093
• PubChem ID: 165502333
• Update Time: 2025-05-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid
• 2172525-61-8
• EN300-1488155
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(2)22(14-23(28)27(3)13-12-24(29)30)26-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： YTUDIMZMICZYJQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(C)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic Acid (CAS No. 2172525-61-8): A Comprehensive Overview

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid (CAS No. 2172525-61-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural properties and functional groups.

The Fmoc group, specifically the 9H-fluoren-9-ylmethoxycarbonyl moiety, is a widely used protecting group in peptide synthesis. It is known for its ease of removal under mild conditions, making it an ideal choice for sequential coupling reactions. The N,4-dimethylpentanamidopropanoic acid portion of the molecule adds additional complexity and functionality, enhancing its potential applications in drug development and biomolecular research.

Recent studies have highlighted the importance of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid in the design of novel therapeutic agents. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of peptides with enhanced stability and bioavailability. These peptides showed promising results in preclinical trials for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The Fmoc protecting group is particularly advantageous due to its ability to prevent unwanted side reactions during peptide synthesis. This is crucial for maintaining the purity and integrity of the final product. The N,4-dimethylpentanamidopropanoic acid segment contributes to the overall hydrophobicity and conformational flexibility of the molecule, which can be tailored to optimize binding affinity and selectivity for specific biological targets.

In addition to its role in peptide synthesis, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid has been explored for its potential as a building block in supramolecular chemistry. A 2020 study published in Chemical Communications demonstrated that this compound can self-assemble into well-defined nanostructures under certain conditions. These nanostructures have shown potential applications in drug delivery systems and as scaffolds for tissue engineering.

The synthetic route for 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid involves several key steps. Initially, the Fmoc protection is introduced onto an amino acid derivative through a nucleophilic substitution reaction. Subsequently, the N-methylation and C-methylation steps are carried out to form the final product. Each step requires precise control over reaction conditions to ensure high yields and purity.

The characterization of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity, which are essential for quality control in pharmaceutical applications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid (CAS No. 2172525-61-8) is a versatile compound with significant potential in various areas of chemical biology and pharmaceutical research. Its unique properties make it an invaluable tool for the development of new therapeutic agents and advanced materials. As research continues to uncover new applications and optimizations, this compound is likely to remain at the forefront of scientific innovation.